Cas no 658081-43-7 (Phenol, 4,4',4''-[4-(3-fluoropropyl)-1H-pyrazole-1,3,5-triyl]tris-)

• Product Name: Phenol, 4,4',4''-[4-(3-fluoropropyl)-1H-pyrazole-1,3,5-triyl]tris-
• CAS No: 658081-43-7
• MF: C₂₄H₂₁FN₂O₃
• MW: 404.433549642563
• CID: 397252
• PubChem ID: 136272546
• Update Time: 2025-04-19

Phenol, 4,4',4''-[4-(3-fluoropropyl)-1H-pyrazole-1,3,5-triyl]tris- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4',4''-[4-(3-fluoropropyl)-1H-pyrazole-1,3,5-triyl]tris-
• 4-[4-(3-fluoropropyl)-2,3-bis(4-hydroxyphenyl)-1H-pyrazol-5-ylidene]cyclohexa-2,5-dien-1-one
• 658081-43-7
• 4-[4-(3-Fluoropropyl)-1,5-bis(4-hydroxyphenyl)-1,2-dihydro-3H-pyrazol-3-ylidene]cyclohexa-2,5-dien-1-one
• DTXSID30798100

• Inchi： 1S/C24H21FN2O3/c25-15-1-2-22-23(16-3-9-19(28)10-4-16)26-27(18-7-13-21(30)14-8-18)24(22)17-5-11-20(29)12-6-17/h3-14,28-30H,1-2,15H2
• InChI Key： TXSIHJFFXAKNFC-UHFFFAOYSA-N
• SMILES： FCCCC1C(C2C=CC(=CC=2)O)=NN(C2C=CC(=CC=2)O)C=1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 404.15373
• Monoisotopic Mass: 404.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.51